Cas no 2171159-95-6 (2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171159-95-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6234740
• PubChem ID: 165821198
• Update Time: 2025-06-14

2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1573159
• 2171159-95-6

• Inchi： 1S/C24H26N2O6/c1-2-21(23(29)26-11-15(12-26)31-14-22(27)28)25-24(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,27,28)/t21-/m1/s1
• InChI Key： GFZDJHQMYDXOHM-OAQYLSRUSA-N
• SMILES： O(CC(=O)O)C1CN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid

Comprehensive Analysis of 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171159-95-6)

The compound 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid, with CAS No. 2171159-95-6, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its structural complexity, featuring an azetidine ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing bioactive peptides with high stereochemical purity. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies, a dominant methodology in modern peptide chemistry.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and personalized medicine. The CAS No. 2171159-95-6 compound addresses critical challenges in this field, such as side-chain protection and racemization control. Its azetidine-3-yloxy moiety enhances conformational rigidity, improving target binding affinity—a feature highly sought after in GPCR-targeted therapeutics and anticancer peptide design. These attributes align with trending Google Scholar queries like "Fmoc-amino acid derivatives for peptide drugs" and "chiral auxiliaries in SPPS."

The compound's carboxylic acid terminus allows seamless conjugation with resins or other amino acids, a property frequently highlighted in patents related to peptide-based vaccines and bioconjugation technologies. Notably, its R-configuration at the butanoyl center ensures optimal bioactivity, as evidenced by studies on enantioselective drug metabolism—a hot topic in FDA approval processes. This specificity responds to frequent search terms like "chiral purity in API intermediates" and "Fmoc-protected amino acid applications."

From an industrial perspective, 2171159-95-6 exemplifies the shift toward green peptide synthesis. Its design minimizes hazardous byproducts, resonating with queries about "sustainable Fmoc chemistry." Analytical techniques like HPLC-MS and circular dichroism are typically employed for quality control, addressing lab professionals' searches for "peptide characterization protocols." As the global peptide market projects a 9.3% CAGR (2023-2030), this compound's role in next-gen biologics becomes increasingly pivotal.

In conclusion, 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid represents a nexus of innovation in peptide therapeutics and precision medicine. Its structural ingenuity and alignment with industry trends—from AI-driven drug design searches to continuous flow peptide synthesis inquiries—underscore its enduring relevance in life sciences.